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Compound of Interest

Compound Name: Trifloxysulfuron

Cat. No.: B132728 Get Quote

This guide provides a detailed comparison of the herbicidal activity of trifloxysulfuron with

other commonly used sulfonylurea herbicides. The information is intended for researchers,

scientists, and professionals in the field of drug development and weed management.

Introduction to Sulfonylurea Herbicides
Sulfonylurea herbicides are a major class of herbicides discovered in the mid-1970s that

revolutionized weed control in agriculture.[1][2] They are characterized by their high efficacy at

low application rates, high selectivity, and low environmental impact.[2][3] All sulfonylurea

herbicides share a common mode of action: the inhibition of the acetolactate synthase (ALS)

enzyme, also known as acetohydroxyacid synthase (AHAS).[1][4][5] This enzyme is essential

for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.

[1][6] By blocking this pathway, sulfonylureas halt cell division and growth in susceptible plants,

leading to their eventual death.[4][7]

Trifloxysulfuron-sodium is a post-emergence sulfonylurea herbicide known for its broad-

spectrum control of broadleaf weeds and sedges in crops like cotton and sugarcane, as well as

in turfgrass management.[4][8][9] Like other members of its class, it is absorbed through the

foliage and roots and translocated to the meristematic regions of the plant.[4][10]
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While all sulfonylureas target the same enzyme, slight variations in their chemical structures

lead to significant differences in their weed control spectrum, crop tolerance, and application

rates.[1] The following table summarizes the herbicidal activity of trifloxysulfuron in

comparison with other selected sulfonylurea herbicides.
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Herbicide
Common Trade
Name(s)

Typical Application
Rate (g a.i./ha)

Key Controlled
Weeds

Trifloxysulfuron
Envoke, Monument,

Recondo
5 - 30

Broadleaf weeds (e.g.,

pigweed, cocklebur,

morningglory), sedges

(e.g., nutsedge), and

some grasses.[8][11]

Chlorsulfuron Telar, Glean 10 - 40

Ryegrass, wild

mustard, and other

broadleaf weeds.

Flazasulfuron Katana, Mission 25 - 50

Tall fescue, annual

and perennial

ryegrass, broadleaf

weeds, and sedges.

Foramsulfuron Tribute, Revolver 20 - 45

Grassy weeds and

some broadleaf

weeds.[3]

Halosulfuron-methyl
Prosedge, Manage,

Sempra
35 - 70

Nutsedges and some

broadleaf weeds.[3]

Metsulfuron-methyl Ally, Escort, Blade 4 - 8
Broadleaf weeds.[3]

[12]

Rimsulfuron TranXit, Matrix, Prism 15 - 35

Grassy weeds like

ryegrass and fescue,

and some broadleaf

weeds.[3]

Sulfosulfuron Maverick, Certainty 15 - 30

Sedges and as a

spring transition aid in

overseeded

bermudagrass.
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The primary mechanism of action for all sulfonylurea herbicides is the disruption of the

biosynthesis of branched-chain amino acids through the inhibition of the acetolactate synthase

(ALS) enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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